betaS-amino-4-(4-hydroxyphenoxy)-3,5-diiodo-benzenepropanol,monohydrochloride

• IUPAC Name: 4-[4-[(2S)-2-amino-3-hydroxypropyl]-2,6-diiodophenoxy]phenol;hydrochloride
• InChI: InChI=1S/C15H15I2NO3.ClH/c16-13-6-9(5-10(18)8-19)7-14(17)15(13)21-12-3-1-11(20)2-4-12;/h1-4,6-7,10,19-20H,5,8,18H2;1H/t10-;/m0./s1
• InChI Key: ILDRWUYIAXQKLH-PPHPATTJSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(CO)N)I.Cl
• Isomeric SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)C[C@@H](CO)N)I.Cl
• Molecular Formula: C15H16ClI2NO3
• Molecular Weight: 547.55 g/mol

Description

T2AA (hydrochloride), also known as (S)-4-(4-(2-amino-3-hydroxypropyl)-2,6-diiodophenoxy)phenol hydrochloride, is a chemical compound with the molecular formula C15H15I2NO3 · HCl and a molecular weight of 547.55 g/mol . It is a potent inhibitor of proliferating cell nuclear antigen (PCNA), which plays a crucial role in DNA replication and repair .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of T2AA (hydrochloride) involves several steps, starting from the appropriate phenol derivative. The key steps include iodination, amination, and subsequent hydrochloride salt formation. The reaction conditions typically involve the use of solvents like dimethyl sulfoxide (DMSO) and ethanol, with careful control of temperature and pH to ensure high yield and purity .

Industrial Production Methods

Industrial production of T2AA (hydrochloride) follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with stringent quality control measures to ensure consistency and purity. The final product is often crystallized and purified using techniques like recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

T2AA (hydrochloride) undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized under specific conditions.

Reduction: The compound can undergo reduction reactions, particularly at the iodine atoms.

Substitution: The amino and hydroxyl groups can participate in substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or potassium permanganate in acidic or basic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of quinones, while reduction can yield deiodinated derivatives .

Scientific Research Applications

T2AA (hydrochloride) has a wide range of scientific research applications:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Employed in studies involving DNA replication and repair mechanisms.

Medicine: Investigated for its potential use in cancer therapy due to its ability to inhibit PCNA and disrupt DNA replication in cancer cells.

Industry: Utilized in the development of new pharmaceuticals and chemical products.

Mechanism of Action

T2AA (hydrochloride) exerts its effects by inhibiting the interactions between PCNA and PIP-box-containing peptides. This inhibition disrupts the colocalization of PCNA with DNA polymerase δ, thereby hindering DNA replication and cell growth. The compound induces cell cycle arrest at the S phase and enhances DNA double-strand break formation, particularly in the presence of DNA-damaging agents like cisplatin .

Comparison with Similar Compounds

Similar Compounds

T1AM: Another PCNA inhibitor with similar properties but different molecular structure.

APS-2-79 hydrochloride: Inhibits PCNA interactions but has different applications.

ABT-751 hydrochloride: A microtubule inhibitor with distinct mechanisms of action.

Uniqueness of T2AA (hydrochloride)

T2AA (hydrochloride) is unique due to its high specificity for PCNA and its ability to induce cell cycle arrest and enhance DNA damage in cancer cells. This makes it a valuable tool in cancer research and potential therapeutic applications .